Cas no 36035-31-1 ((3-Bromo-1-benzothiophen-2-yl)methanamine hydrochloride)

• Product Name: (3-Bromo-1-benzothiophen-2-yl)methanamine hydrochloride
• CAS No: 36035-31-1
• MF: C₉H₉BrClNS
• MW: 278.596459150314
• MDL: MFCD01940248
• CID: 5331000
• PubChem ID: 122359836
• Update Time: 2025-08-03

(3-Bromo-1-benzothiophen-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-bromo-1-benzothiophen-2-yl)methanamine hydrochloride
• Z2934526529
• (3-Bromo-1-benzothiophen-2-yl)methanamine hydrochloride

• MDL： MFCD01940248
• Inchi： 1S/C9H8BrNS.ClH/c10-9-6-3-1-2-4-7(6)12-8(9)5-11;/h1-4H,5,11H2;1H
• InChI Key： OCEPGEZNUVMHSD-UHFFFAOYSA-N
• SMILES： BrC1=C(CN)SC2C=CC=CC=21.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Topological Polar Surface Area: 54.3

Additional information on (3-Bromo-1-benzothiophen-2-yl)methanamine hydrochloride

Introduction to (3-Bromo-1-benzothiophen-2-yl)methanamine hydrochloride (CAS No. 36035-31-1)

(3-Bromo-1-benzothiophen-2-yl)methanamine hydrochloride, identified by its CAS number 36035-31-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the benzothiophene class, which has garnered considerable attention due to its diverse pharmacological properties. The presence of a bromine substituent at the 3-position and an amine group at the 2-position enhances its potential as a building block in drug discovery and development.

The benzothiophene scaffold is a core structure in many bioactive molecules, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of halogen atoms, particularly bromine, into this scaffold can modulate its interactions with biological targets, making it a valuable intermediate in medicinal chemistry. Specifically, (3-Bromo-1-benzothiophen-2-yl)methanamine hydrochloride has been explored in various research avenues, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in benzothiophene derivatives as potential candidates for treating neurological disorders. Studies have demonstrated that compounds containing the benzothiophene moiety can interact with specific neurotransmitter receptors, leading to therapeutic effects. For instance, research on (3-Bromo-1-benzothiophen-2-yl)methanamine hydrochloride has shown promising results in modulating serotonin receptors, which are implicated in conditions such as depression and anxiety. The bromine substituent at the 3-position appears to enhance binding affinity to these receptors, suggesting its utility in designing more effective pharmacological agents.

Moreover, the amine group at the 2-position of (3-Bromo-1-benzothiophen-2-yl)methanamine hydrochloride provides a versatile handle for further chemical modifications. This functionality can be utilized to link other pharmacophores or to introduce additional substituents that may enhance biological activity. Such modifications are crucial in drug design, where optimizing potency and selectivity is paramount. The hydrochloride salt form of this compound ensures better solubility and stability, making it more suitable for both in vitro and in vivo studies.

The synthesis of (3-Bromo-1-benzothiophen-2-yl)methanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The bromination step at the 3-position of the benzothiophene ring is particularly critical and must be carefully optimized to avoid side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods align with the current trends in synthetic organic chemistry, which emphasize efficiency and sustainability.

In addition to its pharmaceutical applications, (3-Bromo-1-benzothiophen-2-yl)methanamine hydrochloride has shown potential in materials science. Benzothiophene derivatives are known for their electronic properties, making them suitable candidates for organic semiconductors and optoelectronic devices. Research has explored the use of such compounds in developing organic light-emitting diodes (OLEDs) and photovoltaic cells. The bromine substituent can influence the electronic characteristics of these materials, potentially leading to improved device performance.

The role of computational chemistry in studying (3-Bromo-1-benzothiophen-2-yl)methanamine hydrochloride cannot be overstated. Molecular modeling techniques have been instrumental in understanding its interactions with biological targets at the atomic level. These studies provide insights into binding mechanisms and help predict drug-like properties such as solubility, permeability, and metabolic stability. By integrating experimental data with computational methods, researchers can accelerate the discovery process and identify lead compounds more efficiently.

Evaluation of (3-Bromo-1-benzothiophen-2-yl)methanamine hydrochloride in preclinical studies has revealed several interesting findings. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammation and cancer progression. These preliminary results warrant further investigation into its therapeutic potential. Additionally, studies on its pharmacokinetic properties have provided valuable information on its absorption, distribution, metabolism, and excretion (ADME) profiles. Such data is crucial for optimizing drug formulations and predicting clinical outcomes.

The future direction of research on (3-Bromo-1-benzothiophen-2-yl)methanamine hydrochloride includes exploring its role in combinatorial therapy strategies. By combining this compound with other agents that target different pathways or receptors, researchers aim to achieve synergistic effects that could enhance therapeutic outcomes. Furthermore, green chemistry principles are being increasingly adopted in the synthesis of this compound to minimize environmental impact while maintaining high yields and purity.

In conclusion, (3-Bromo-1-benzothiophen-2-yl)methanamine hydrochloride (CAS No. 36035-31-1) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structure and functional groups make it a valuable intermediate for drug discovery and development. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemistry.